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Compound of Interest

Compound Name: 5-Butyl-2-methylpyridine

Cat. No.: B1582454

Application Notes and Protocols for 5-Butyl-2-
methylpyridine

Introduction: Understanding 5-Butyl-2-
methylpyridine

5-Butyl-2-methylpyridine is a substituted pyridine derivative characterized by a butyl group at
the 5-position and a methyl group at the 2-position of the pyridine ring.[1][2][3] This colorless to
pale yellow liquid possesses a distinctive odor and is primarily utilized as a crucial intermediate
and building block in the synthesis of pharmaceuticals, agrochemicals, and other specialized
chemicals.[4] Its molecular structure, featuring a hydrophobic butyl group and a nitrogen-
containing aromatic ring, imparts a unique combination of properties that make it a versatile
reagent in organic synthesis.[4]

The stability and reactivity of the pyridine ring are key to its utility.[4] Alkyl substituents, such as
the butyl and methyl groups in this compound, generally enhance the stability of the pyridine
ring through inductive electron-donating effects.[5][6] This guide provides a comprehensive
overview of the essential protocols for the safe handling, storage, and disposal of 5-Butyl-2-
methylpyridine, designed for researchers, scientists, and professionals in drug development.

Physicochemical and Hazard Profile

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b1582454?utm_src=pdf-interest
https://www.benchchem.com/product/b1582454?utm_src=pdf-body
https://www.benchchem.com/product/b1582454?utm_src=pdf-body
https://www.benchchem.com/product/b1582454?utm_src=pdf-body
https://www.chemicalbook.com/msds/5-butyl-2-methyl-pyridine.htm
https://gsrs.ncats.nih.gov/ginas/app/beta/substances/2PZ7JBU6ZQ
https://pubchem.ncbi.nlm.nih.gov/compound/5-Butyl-2-methylpyridine
https://www.chemimpex.com/products/21390
https://www.chemimpex.com/products/21390
https://www.chemimpex.com/products/21390
https://www.thieme-connect.de/products/ejournals/abstract/10.1055/s-2005-865317
https://www.researchgate.net/publication/239729223_The_Stability_of_Acylpyridinium_Cations_and_Their_Relation_to_the_Catalytic_Activity_of_Pyridine_Bases
https://www.benchchem.com/product/b1582454?utm_src=pdf-body
https://www.benchchem.com/product/b1582454?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1582454?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

Methodological & Application

Check Availability & Pricing

BENGHE

A thorough understanding of the physicochemical properties and associated hazards is
fundamental to the safe handling of any chemical. The following table summarizes the key data
for 5-Butyl-2-methylpyridine, with some hazard information extrapolated from closely related
alkylpyridines due to limited specific data for this compound.

Property Value Source(s)
Chemical Formula CioH1sN [1][2]13]
Molecular Weight 149.24 g/mol [2][3]
Appearance Colorless to pale yellow liquid [7]

Boiling Point 2178 °C [2]

Flash Point 85.6 °C [2]
Solubility Slightly soluble in water; e

soluble in organic solvents.

GHS Classification (Inferred)

Flammable Liquid, Acute
Toxicity (Oral, Dermal,
Inhalation), Skin
Corrosion/Irritation, Serious

Eye Damage/Irritation.

Inferred from data on pyridine
and other alkylpyridines.[10]

Hazard Statements (Inferred)

H226: Flammable liquid and
vapour. H302+H312+H332:
Harmful if swallowed, in
contact with skin or if inhaled.

H314: Causes severe skin

burns and eye damage. H412:

Harmful to aquatic life with

long lasting effects.

Inferred from data on pyridine
and other alkylpyridines.[10]

Personnel Protection: The First Line of Defense

Given the inferred hazards, stringent adherence to personal protective equipment (PPE)

protocols is mandatory when handling 5-Butyl-2-methylpyridine. The following workflow

outlines the minimum required PPE.
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Before Handling

[Mandatory Personal Protective Equipment\

Work in a certified
chemical fume hood.

Chemical safety goggles
and a face shield.

Nitrile or butyl rubber gloves.
Check manufacturer's compatibility data.

Flame-retardant lab coat
and closed-toe shoes.

Proceed with Work
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4 Waste Dispogal Workflow )

Generate Waste
(e.g., excess reagent, contaminated materials)

Collect in a designated, labeled,
and sealed hazardous waste container.

Store waste container in a
secondary containment bin in a
well-ventilated area.

Contact institutional EHS for
pickup and disposal.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [protocols for handling and storage of 5-Butyl-2-
methylpyridine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1582454#protocols-for-handling-and-storage-of-5-
butyl-2-methylpyridine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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